Cas no 156779-02-1 (Butyric-3,3,4,4,4-d5 Acid)

• Product name: Butyric-3,3,4,4,4-d5 Acid
• CAS No: 156779-02-1
• MF: C₄H₈O₂
• MW: 93.1359300613403
• CID: 107591
• PubChem ID: 90470970

Butyric-3,3,4,4,4-d5 Acid Chemical and Physical Properties

Names and Identifiers

• Butanoic-3,3,4,4,4-d5acid (9CI)
• Butyric--d5 Acid
• BUTYRIC-3,3,4,4,4-D5 ACID
• (3,3,4,4,4-?H?)butanoic acid
• D98403
• 156779-02-1
• Butyric-3,3,4,4,4-d5 acid sodium salt, 98 atom % (D)
• 3,3,4,4,4-Pentadeuteriobutanoic acid
• Butyric-3,3,4,4,4-d5 Acid

• Inchi： InChI=1S/C4H8O2/c1-2-3-4(5)6/h2-3H2,1H3,(H,5,6)/i1D3,2D2
• InChI Key： FERIUCNNQQJTOY-ZBJDZAJPSA-N
• SMILES： C([2H])([2H])(C([2H])([2H])CC(O)=O)[2H]

Computed Properties

• Exact Mass: 93.084
• Monoisotopic Mass: 93.084
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 49.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 0.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Straight chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Straight chain fatty acids

Additional information on Butyric-3,3,4,4,4-d5 Acid

Introduction to Butyric-3,3,4,4,4-d5 Acid (CAS No. 156779-02-1)

Butyric-3,3,4,4,4-d5 Acid is a deuterated derivative of butyric acid, a short-chain fatty acid that plays a crucial role in various biological processes. The compound is characterized by its molecular formula C₄H₉D₅O₂ and a CAS number of 156779-02-1. This deuterated version of butyric acid is widely used in biochemical research and pharmaceutical development due to its stable isotope labeling properties. The introduction of deuterium atoms into the molecular structure enhances the compound's resistance to metabolic degradation, making it an invaluable tool for studying metabolic pathways and enzyme kinetics.

The Butyric-3,3,4,4,4-d5 Acid is particularly significant in the field of metabolomics and drug metabolism research. Its applications span across multiple disciplines, including biochemistry, pharmacology, and nutrition science. The stable isotope labeling technique using deuterium allows researchers to track the fate of butyric acid in biological systems without interference from endogenous compounds. This capability is essential for understanding the intricate mechanisms of fatty acid metabolism and its impact on various physiological processes.

Recent advancements in chemical biology have highlighted the importance of Butyric-3,3,4,4,4-d5 Acid in studying gut microbiota interactions. Butyric acid is a key metabolite produced by beneficial gut bacteria and has been shown to have anti-inflammatory and immune-modulatory effects. The deuterated version of this acid provides a means to investigate how alterations in gut microbiota composition influence host health. Studies have demonstrated that Butyric-3,3,4,4,4-d5 Acid can be used to monitor changes in butyric acid levels in response to dietary interventions or therapeutic treatments.

In the realm of pharmaceutical research, the Butyric-3,3,4,4,4-d5 Acid has found applications in the development of new drug candidates and drug delivery systems. The stable isotope labeling technique enables researchers to study the metabolic pathways involved in drug biotransformation and identify potential drug-drug interactions. Additionally, this compound serves as an internal standard in mass spectrometry analyses, improving the accuracy and sensitivity of metabolic profiling studies.

The use of Butyric-3,3,4,4,4-d5 Acid in neuroscience research has also gained attention due to its role in brain health and neuroprotection. Emerging evidence suggests that butyric acid can cross the blood-brain barrier and influence neural activity. The deuterated form allows for precise tracking of butyric acid metabolism in neural tissues, providing insights into its potential therapeutic applications in neurological disorders such as Alzheimer's disease and Parkinson's disease.

Another area where Butyric-3,3,4,4,4-d5 Acid has made significant contributions is in nutritional science. Butyric acid is known to enhance nutrient absorption and promote gut health. By using the deuterated version of this acid, researchers can better understand how dietary components affect gut microbiota function and overall health outcomes. This information is crucial for developing personalized nutrition strategies aimed at improving metabolic health and preventing chronic diseases.

The synthesis and purification of Butyric-3,3,4,4,4-d5 Acid require stringent quality control measures to ensure high purity and consistency. Advanced chemical synthesis techniques are employed to introduce deuterium atoms at specific positions in the molecular structure. Analytical methods such as gas chromatography-mass spectrometry (GC-MS) are used to verify the compound's purity and isotopic distribution.

The safety profile of Butyric-3,3,4,4,4-d5 Acid has been thoroughly evaluated through preclinical studies. The compound exhibits low toxicity when used under controlled experimental conditions. However， it is essential to handle this compound with appropriate safety measures due to its potential reactivity with certain chemicals. Proper storage conditions are necessary to maintain its stability and prevent degradation.

The future prospects of Butyric-3，3，44，44，44-d5 Acid are promising as new research avenues continue to emerge。 Ongoing studies aim to explore its potential applications in regenerative medicine， cancer therapy， and other emerging fields。 The development of novel derivatives with enhanced properties will further expand its utility in scientific research and therapeutic applications.